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Introduction
Richterite is a relatively rare sodium calcium magnesium silicate mineral belonging to the

amphibole group.[1][2] Its identification in hand specimen is crucial for geological and materials

science research. This guide provides a comprehensive overview of the techniques and

observations required for the accurate identification of richterite, summarizing its key

characteristics, geological context, and a systematic identification workflow.

Physical and Chemical Properties
The primary identification of richterite in a hand specimen relies on the careful observation of

its physical properties. These characteristics, in combination, can provide a strong indication of

the mineral's identity.

Color and Luster
Richterite exhibits a variable color palette, ranging from brown, grayish-brown, and yellow to

brownish-red, rose-red, and pale to dark green.[1][3] Some specimens may also appear

colorless or pale green.[4] The luster of richterite is typically vitreous (glassy).[1][4]

Crystal Habit and Form
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Richterite crystallizes in the monoclinic system.[2][3] Its crystals are commonly long and

prismatic, and may also occur in fibrous aggregates or as rock-bound crystals.[1] The crystals

can be flattened and are sometimes found in acicular (needle-like) or asbestiform habits.[3][5]

In cross-section, the prismatic crystals often display a typical diamond shape characteristic of

amphiboles.[6]

Hardness and Cleavage
The Mohs hardness of richterite is between 5 and 6, meaning it can scratch glass but not a

steel file.[1][2] A key diagnostic feature of amphiboles, including richterite, is its perfect

cleavage on {110}, which intersects at approximately 56° and 124°.[3][5] This distinctive

cleavage pattern is often visible in hand specimens and is a critical identification criterion.

Streak and Fracture
The streak of richterite, observed by rubbing the mineral on an unglazed porcelain plate, is

typically pale yellow or white.[1][4] Its fracture is uneven and the mineral is brittle.[1]

Specific Gravity
The specific gravity of richterite ranges from approximately 2.9 to 3.5 g/cm³.[1][6]

Quantitative Data Summary
For ease of comparison, the key quantitative properties of richterite are summarized in the

table below.
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Property Value

Mohs Hardness 5 - 6[1][2]

Specific Gravity 2.9 - 3.5 g/cm³[1][6]

Cleavage Angles ~56° and ~124°[3][5]

Refractive Index (nα) 1.605 - 1.624[5]

Refractive Index (nβ) 1.618 - 1.640[5]

Refractive Index (nγ) 1.627 - 1.641[5]

Birefringence (δ) 0.021[1]

2V angle (measured) 48° - 68°[5]

Chemical Composition
Richterite is a sodium calcium magnesium silicate hydroxide with the generalized chemical

formula Na(NaCa)Mg₅Si₈O₂₂ (OH)₂.[3][7][8] It is part of the sodium-calcium amphibole

subgroup.[3] Iron can substitute for magnesium, forming a series with ferrorichterite.[1][5]

Similarly, fluorine can replace the hydroxyl (OH) group to form fluororichterite.[1]

Geological Context and Associated Minerals
Understanding the geological environment in which a mineral is found can be a powerful tool

for identification. Richterite typically occurs in specific geological settings:

Contact Metamorphosed Limestones: It is commonly found in thermally metamorphosed

limestones and skarns.[1][9]

Alkaline Igneous Rocks: Richterite can also be a hydrothermal product in alkaline and mafic

igneous rocks.[1][6][9]

Manganese-Rich Ore Deposits: It is also found in some manganese-rich ore deposits.[1]

Identifying minerals commonly associated with richterite can further aid in its identification.

These associated minerals include:
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Aegirine[4][6]

Albite[4]

Arfvedsonite[4][6]

Calcite[5][6]

Diopside[5][6]

Fluorite[4][6]

Leucite[5]

Pectolite[4][6]

Phlogopite[5][6]

Quartz[4][6]

Sodalite[4][6]

Tremolite[2][6]

Experimental Protocols
While detailed experimental protocols are beyond the scope of this guide, the optical properties

listed in the quantitative data table are determined through standard petrographic microscopy

techniques. These involve the preparation of a thin section of the mineral and its analysis using

a polarized light microscope to measure refractive indices, birefringence, and other optical

characteristics.

Identification Workflow
The following diagram outlines a systematic workflow for the identification of richterite in a

hand specimen.
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Observe Crystal Habit
(Prismatic, Fibrous)

Determine Streak
(Pale Yellow/White)

Consider Geological Context
(Metamorphosed Limestone, Alkaline Igneous Rocks)

Identify Associated Minerals
(Aegirine, Diopside, etc.) Probable Richterite Identification
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Caption: A flowchart for the systematic identification of richterite in hand specimen.

Conclusion
The identification of richterite in a hand specimen is a process of systematic observation and

testing of its key physical and chemical properties. By carefully examining its color, luster,

hardness, and especially its characteristic amphibole cleavage, and by considering its

geological context and associated minerals, researchers and scientists can confidently identify

this mineral. For definitive identification, particularly in research applications, these

macroscopic observations should be supplemented with more advanced analytical techniques

such as petrographic microscopy or X-ray diffraction.
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To cite this document: BenchChem. [Identifying Richterite in Hand Specimen: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174157#identifying-richterite-in-hand-specimen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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